5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-methyl-3-(4-methylphenyl)-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H27N5O/c1-16-4-6-18(7-5-16)19-15-23-26-20(14-17(2)24-21(19)26)22-8-3-9-25-10-12-27-13-11-25/h4-7,14-15,22H,3,8-13H2,1-2H3
• InChI Key: AYCPRERUZNDTBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2)NCCCN4CCOCC4)C
• Molecular Formula: C21H27N5O
• Molecular Weight: 365.5 g/mol

Description

5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C21H27N5O and its molecular weight is 365.481. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Chemical Properties

A study by Ho and Suen (2013) describes the synthesis of novel compounds including pyrazolo[1,5-a]pyrimidines, through intramolecular cyclization, showcasing the chemical versatility and potential applications in developing new heterocyclic compounds with significant structural interest for further chemical exploration and potential pharmacological activities (Yuh-Wen Ho & Maw-Cherng Suen, 2013).

Antimicrobial Additives

El‐Wahab et al. (2015) synthesized heterocyclic compounds with pyrazolo[1,5-a]pyrimidine derivatives, evaluating their antimicrobial activity when incorporated into polyurethane varnish and printing ink, indicating their utility as antimicrobial additives in surface coatings (H. A. El‐Wahab et al., 2015).

Serotonin Receptor Antagonists

Research conducted by Ivachtchenko et al. (2013) synthesized new compounds containing the pyrazolo[1,5-a]pyrimidine fragment, studying their activity as 5-HT6 receptor antagonists. This highlights the compound's relevance in neuropharmacology, especially in designing drugs targeting the serotonin receptors, potentially useful for treating neurological disorders (A. Ivachtchenko et al., 2013).

Antitumor, Antifungal, and Antibacterial Activities

Titi et al. (2020) explored the synthesis of pyrazole derivatives, including structural analogs of the compound , for their bioactivities. The study found significant antitumor, antifungal, and antibacterial pharmacophore sites, suggesting these compounds could be valuable in developing new therapeutic agents (A. Titi et al., 2020).

Imaging Agent for Parkinson's Disease

Wang et al. (2017) synthesized a compound closely related to the structural class for use as a potential PET imaging agent for Parkinson's disease, indicating its utility in diagnostic applications and research into neurodegenerative diseases (Min Wang et al., 2017).